Sodium 3-(2-([3-(3-sulfonatopropyl)-1,3-benzothiazol-2(3H)-ylidene]methyl)[1]benzothieno[2,3-D][1,3]thiazol-3-ium-3-YL)-1-propanesulfonate
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Overview
Description
Sodium 3-(2-([3-(3-sulfonatopropyl)-1,3-benzothiazol-2(3H)-ylidene]methyl)1benzothieno[2,3-D][1,3]thiazol-3-ium-3-YL)-1-propanesulfonate is a complex organic compound known for its unique structural properties and potential applications in various scientific fields. This compound is characterized by its benzothiazole and benzothieno[2,3-D][1,3]thiazolium moieties, which contribute to its distinct chemical behavior.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Sodium 3-(2-([3-(3-sulfonatopropyl)-1,3-benzothiazol-2(3H)-ylidene]methyl)1benzothieno[2,3-D][1,3]thiazol-3-ium-3-YL)-1-propanesulfonate typically involves multi-step organic reactions. The process begins with the preparation of the benzothiazole and benzothieno[2,3-D][1,3]thiazolium intermediates, followed by their coupling under specific conditions to form the final compound. Common reagents used in these reactions include sulfur-containing compounds, alkylating agents, and various catalysts to facilitate the formation of the desired product.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to remove any impurities and obtain the final product in its pure form.
Chemical Reactions Analysis
Types of Reactions
Sodium 3-(2-([3-(3-sulfonatopropyl)-1,3-benzothiazol-2(3H)-ylidene]methyl)1benzothieno[2,3-D][1,3]thiazol-3-ium-3-YL)-1-propanesulfonate undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.
Common Reagents and Conditions
The reactions of this compound often require specific reagents and conditions to proceed efficiently. For example, oxidation reactions may require acidic or basic conditions, while reduction reactions may need anhydrous solvents to prevent unwanted side reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For instance, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or thioethers.
Scientific Research Applications
Sodium 3-(2-([3-(3-sulfonatopropyl)-1,3-benzothiazol-2(3H)-ylidene]methyl)1benzothieno[2,3-D][1,3]thiazol-3-ium-3-YL)-1-propanesulfonate has a wide range of applications in scientific research, including:
Chemistry: Used as a reagent in organic synthesis and as a catalyst in various chemical reactions.
Biology: Employed in studies involving enzyme inhibition and protein interactions.
Medicine: Investigated for its potential therapeutic effects, including antimicrobial and anticancer activities.
Industry: Utilized in the development of new materials and as a component in various industrial processes.
Mechanism of Action
The mechanism of action of Sodium 3-(2-([3-(3-sulfonatopropyl)-1,3-benzothiazol-2(3H)-ylidene]methyl)1benzothieno[2,3-D][1,3]thiazol-3-ium-3-YL)-1-propanesulfonate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.
Comparison with Similar Compounds
Similar Compounds
- 2,3,3-Trimethyl-5-sulfo-1-(3-sulfopropyl)-3H-indolium inner salt
- 1-Mesityl-3-(3-sulfonatopropyl) imidazolium
Uniqueness
Sodium 3-(2-([3-(3-sulfonatopropyl)-1,3-benzothiazol-2(3H)-ylidene]methyl)1benzothieno[2,3-D][1,3]thiazol-3-ium-3-YL)-1-propanesulfonate stands out due to its unique structural features, which contribute to its distinct chemical and biological properties. Its combination of benzothiazole and benzothieno[2,3-D][1,3]thiazolium moieties provides a versatile platform for various applications, making it a valuable compound in scientific research.
Properties
Molecular Formula |
C23H21N2NaO6S5 |
---|---|
Molecular Weight |
604.7 g/mol |
IUPAC Name |
sodium;3-[(2Z)-2-[[3-(3-sulfonatopropyl)-[1]benzothiolo[2,3-d][1,3]thiazol-3-ium-2-yl]methylidene]-1,3-benzothiazol-3-yl]propane-1-sulfonate |
InChI |
InChI=1S/C23H22N2O6S5.Na/c26-35(27,28)13-5-11-24-17-8-2-4-10-19(17)32-20(24)15-21-25(12-6-14-36(29,30)31)23-22(34-21)16-7-1-3-9-18(16)33-23;/h1-4,7-10,15H,5-6,11-14H2,(H-,26,27,28,29,30,31);/q;+1/p-1 |
InChI Key |
SZRICYDHCRZMFF-UHFFFAOYSA-M |
Isomeric SMILES |
C1=CC=C2C(=C1)C3=C(S2)[N+](=C(S3)/C=C\4/N(C5=CC=CC=C5S4)CCCS(=O)(=O)[O-])CCCS(=O)(=O)[O-].[Na+] |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(S2)[N+](=C(S3)C=C4N(C5=CC=CC=C5S4)CCCS(=O)(=O)[O-])CCCS(=O)(=O)[O-].[Na+] |
Origin of Product |
United States |
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